Methyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• IUPAC Name: methyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C8H8N4O2/c1-14-8(13)5-6(9)11-12-4-2-3-10-7(5)12/h2-4H,1H3,(H2,9,11)
• InChI Key: MSSFIBPQIHHMTM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2N=CC=CN2N=C1N

Description

Methyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C8H8N4O2 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic acid (0.013 mL, 0.221 mmol) was added to a mixture of methyl 3,5-diamino-1H-pyrazole-4-carboxylate (689 mg, 4.41 mmol, prepared as described in J. Prakt. Chem. 1965, 27, 239-250) and 3-dimethylaminoacrylaldehyde (531 mg, 5.36 mmol) in EtOH (9 mL), and the mixture was heated at reflux for 22 hours, and then cooled to room temperature. The slurry was concentrated under vacuum, and the residue was dissolved in hot methanol (20 mL), allowed to cool to room temperature, then filtered and dried to provide the title compound, in sufficient purity for use in the next step. MS (ESI) m/z 193 (M+H)+.